99-61-6

3-Nitrobenzaldehyde

In Stock

• CAS RN:
• 99-61-6

• Formula:
• C7H5NO3

• InChI:
• InChI=1S/C7H5NO3/c9-5-6-2-1-3-7(4-6)8(10)11/h1-5H

• InChIKey:
• ZETIVVHRRQLWFW-UHFFFAOYSA-N

• 3-Nitrobenzaldehyde, also known as 3-Nitrobenzaldehyde, is a useful research compound. Its molecular formula is C7H5NO3 and its molecular weight is 151.12 g/mol. The purity is usually 95%.

Ganglefene

• CAS RN:
• 299-61-6

• Formula:
• C20H33NO3

• InChI:
• InChI=1S/C20H33NO3/c1-7-21(8-2)13-16(5)17(6)24-20(22)18-9-11-19(12-10-18)23-14-15(3)4/h9-12,15-17H,7-8,13-14H2,1-6H3

• InChIKey:
• GRALFSQRIBJAHX-UHFFFAOYSA-N

• Ganglefene, also known as Ganglefene, is a useful research compound. Its molecular formula is C20H33NO3 and its molecular weight is 335.5 g/mol. The purity is usually 95%.

1-Oxaspiro[4.5]decan-2-one

In Stock

• CAS RN:
• 699-61-6

• Formula:
• C9H14O2

• InChI:
• InChI=1S/C9H14O2/c10-8-4-7-9(11-8)5-2-1-3-6-9/h1-7H2

• InChIKey:
• QYNYVJFXPJUEMW-UHFFFAOYSA-N

• 1-Oxaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.

Arterenone

In Stock

• CAS RN:
• 499-61-6

• Formula:
• C8H9NO3

• InChI:
• InChI=1S/C8H9NO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,10-11H,4,9H2

• InChIKey:
• CNFQARFTXUBHJY-UHFFFAOYSA-N

• Arterenone, also known as Arterenone, is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.

Sodium 6-hydroxyhexanoate

In Stock

• CAS RN:
• 5299-61-6

• Formula:
• C6H11NaO3

• InChI:
• InChI=1S/C6H12O3.Na/c7-5-3-1-2-4-6(8)9;/h7H,1-5H2,(H,8,9);/q;+1/p-1

• InChIKey:
• SCHJIKPVOOCORF-UHFFFAOYSA-M

• Sodium 6-hydroxyhexanoate is a useful research compound. Its molecular formula is C6H11NaO3 and its molecular weight is 154.14 g/mol. The purity is usually 95%.

N-propylpyrrolidine-2-carboxamide

• CAS RN:
• 84899-61-6

• Formula:
• C8H16N2O

• InChI:
• InChI=1S/C8H16N2O/c1-2-5-10-8(11)7-4-3-6-9-7/h7,9H,2-6H2,1H3,(H,10,11)

• InChIKey:
• ITPBGPDKSKEXEA-UHFFFAOYSA-N

• N-propylpyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.23 g/mol. The purity is usually 95%.

N-Bromoacetyl-beta-D-glucosamine tetra-O-acetate

• CAS RN:
• 68499-61-6

• Formula:
• C16H22BrNO10

• InChI:
• InChI=1S/C16H22BrNO10/c1-7(19)24-6-11-14(25-8(2)20)15(26-9(3)21)13(18-12(23)5-17)16(28-11)27-10(4)22/h11,13-16H,5-6H2,1-4H3,(H,18,23)/t11-,13-,14-,15-,16-/m1/s1

• InChIKey:
• HFBHVAHHJGXCMR-JPIRQXTESA-N

• N-Bromoacetyl-beta-D-glucosamine tetra-O-acetate, also known as N-Bromoacetyl-beta-D-glucosamine tetra-O-acetate, is a useful research compound. Its molecular formula is C16H22BrNO10 and its molecular weight is 468.25 g/mol. The purity is usually 95%.

(2E)-3-(5-chloro-2-propoxyphenyl)prop-2-enoic acid

Usually In Stock

• CAS RN:
• 937599-61-6

• Formula:
• C12H13ClO3

• InChI:
• InChI=1S/C12H13ClO3/c1-2-7-16-11-5-4-10(13)8-9(11)3-6-12(14)15/h3-6,8H,2,7H2,1H3,(H,14,15)/b6-3+

• InChIKey:
• CCJQYULVMBYVRW-ZZXKWVIFSA-N

• (2E)-3-(5-chloro-2-propoxyphenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C12H13ClO3 and its molecular weight is 240.68. The purity is usually 95%.

1-tert-Butyl 2-methyl (2S,4S)-4-(methylamino)pyrrolidine-1,2-dicarboxylate

Usually In Stock

• CAS RN:
• 937799-61-6

• Formula:
• C12H22N2O4

• InChI:
• InChI=1S/C12H22N2O4/c1-12(2,3)18-11(16)14-7-8(13-4)6-9(14)10(15)17-5/h8-9,13H,6-7H2,1-5H3/t8-,9-/m0/s1

• InChIKey:
• XQSHCFQFHCVQLK-IUCAKERBSA-N

• 1-tert-Butyl 2-methyl (2S,4S)-4-(methylamino)pyrrolidine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C12H22N2O4 and its molecular weight is 258.31 g/mol. The purity is usually 95%.

4-(4-bromo-1H-pyrazol-1-yl)-1-methylpiperidine

In Stock

• CAS RN:
• 877399-61-6

• Formula:
• C9H14BrN3

• InChI:
• InChI=1S/C9H14BrN3/c1-12-4-2-9(3-5-12)13-7-8(10)6-11-13/h6-7,9H,2-5H2,1H3

• InChIKey:
• RHEODVSQNPFCJQ-UHFFFAOYSA-N

• 4-(4-bromo-1H-pyrazol-1-yl)-1-methylpiperidine is a useful research compound. Its molecular formula is C9H14BrN3 and its molecular weight is 244.13 g/mol. The purity is usually 95%.

4-(4-chlorobenzyl)-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amine

In Stock

• CAS RN:
• 885499-61-6

• Formula:
• C18H20ClN5

• InChI:
• InChI=1S/C18H20ClN5/c19-14-3-1-13(2-4-14)11-18(20)6-9-24(10-7-18)17-15-5-8-21-16(15)22-12-23-17/h1-5,8,12H,6-7,9-11,20H2,(H,21,22,23)

• InChIKey:
• RZIDZIGAXXNODG-UHFFFAOYSA-N

• CCT128930 is an ATP-competitive inhibitor of Akt2 (IC50 = 6 nM). It is selective for Akt over a panel of 47 other kinases, including the related protein kinase A and p70S6K. CCT128930 blocks the phosphorylation of Akt targets, inhibits proliferation of multiple tumor cell lines in vitro, and prevents the growth of human tumor xenografts in mice. CCT128930 has been used to elucidate the role of Akt2 in regulating the function of interacting proteins, modulating DNA damage and autophagy in HepG2 hepatoma cells, and cell survival and vasculogenesis in endothelial colony forming cells.
  CCT128930 is a novel ATP-competitive AKT inhibitor discovered using fragment- and structure-based approaches. It is a potent, advanced lead pyrrolopyrimidine compound exhibiting selectivity for AKT over PKA, achieved by targeting a single amino acid difference. CCT128930 exhibited marked antipro...

[4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methanamine

In Stock

• CAS RN:
• 1182799-61-6

• Formula:
• C13H16N2

• InChI:
• InChI=1S/C13H16N2/c1-10-3-4-11(2)15(10)13-7-5-12(9-14)6-8-13/h3-8H,9,14H2,1-2H3

• InChIKey:
• YPQARZHQFAOIQG-UHFFFAOYSA-N

• [4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methanamine is a useful research compound. Its molecular formula is C13H16N2 and its molecular weight is 200.285. The purity is usually 95%.

6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-one

In Stock

• CAS RN:
• 1349199-61-6

• Formula:
• C10H15NO4

• InChI:
• InChI=1S/C10H15NO4/c1-9(2,3)15-8(13)11-5-10(6-11)7(12)4-14-10/h4-6H2,1-3H3

• InChIKey:
• OIFFGPWHSKSMTM-UHFFFAOYSA-N

• 6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-one is a useful research compound. Its molecular formula is C10H15NO4 and its molecular weight is 213.23 g/mol. The purity is usually 95%.

N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide

In Stock

• CAS RN:
• 1019099-61-6

• Formula:
• C21H20N4O4S

• InChI:
• InChI=1S/C21H20N4O4S/c1-12-6-4-8-18(13(12)2)24-20(16-10-30(29)11-17(16)23-24)22-21(26)15-7-5-9-19(14(15)3)25(27)28/h4-9H,10-11H2,1-3H3,(H,22,26)

• InChIKey:
• RSDVMLYGQPJDEX-UHFFFAOYSA-N

• N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C21H20N4O4S and its molecular weight is 424.48. The purity is usually 95%.

3-[(4-Chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile

In Stock

• CAS RN:
• 1556699-61-6

• Formula:
• C16H8ClFN2O2S

• InChI:
• InChI=1S/C16H8ClFN2O2S/c17-16-13-7-11(18)4-5-14(13)20-9-15(16)23(21,22)12-3-1-2-10(6-12)8-19/h1-7,9H

• InChIKey:
• QIBFRLRKEACFHU-UHFFFAOYSA-N

• 3-[(4-Chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile is a useful research compound. Its molecular formula is C16H8ClFN2O2S and its molecular weight is 346.76. The purity is usually 95%.

N-(4-(7-(2-fluorophenyl)-1,4-thiazepane-4-carbonyl)phenyl)acetamide

In Stock

• CAS RN:
• 1705999-61-6

• Formula:
• C20H21FN2O2S

• InChI:
• InChI=1S/C20H21FN2O2S/c1-14(24)22-16-8-6-15(7-9-16)20(25)23-11-10-19(26-13-12-23)17-4-2-3-5-18(17)21/h2-9,19H,10-13H2,1H3,(H,22,24)

• InChIKey:
• KBPMWRFPAUIDFP-UHFFFAOYSA-N

• N-(4-(7-(2-fluorophenyl)-1,4-thiazepane-4-carbonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H21FN2O2S and its molecular weight is 372.46. The purity is usually 95%.

Ethyl (1S,3R,4R)-4-{[(tert-butoxy)carbonyl]-amino}-3-hydroxycyclohexane-1-carboxylate

In Stock

• CAS RN:
• 1823399-61-6

• Formula:
• C14H25NO5

• InChI:
• InChI=1S/C14H25NO5/c1-5-19-12(17)9-6-7-10(11(16)8-9)15-13(18)20-14(2,3)4/h9-11,16H,5-8H2,1-4H3,(H,15,18)

• InChIKey:
• JOOLXBLTNBWCNP-UHFFFAOYSA-N

• Ethyl (1S,3R,4R)-4-{[(tert-butoxy)carbonyl]-amino}-3-hydroxycyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C14H25NO5 and its molecular weight is 287.356. The purity is usually 95%.

N-[(5-bromopyrazin-2-yl)methyl]-2,6-dimethylpyrimidin-4-amine

Usually In Stock

• CAS RN:
• 2094399-61-6

• Formula:
• C11H12BrN5

• InChI:
• InChI=1S/C11H12BrN5/c1-7-3-11(17-8(2)16-7)15-5-9-4-14-10(12)6-13-9/h3-4,6H,5H2,1-2H3,(H,15,16,17)

• InChIKey:
• RXKUNMKQKYSXAY-UHFFFAOYSA-N

• N-[(5-bromopyrazin-2-yl)methyl]-2,6-dimethylpyrimidin-4-amine is a useful research compound. Its molecular formula is C11H12BrN5 and its molecular weight is 294.156. The purity is usually 95%.